Cas no 161282-57-1 (Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate)

Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate Properties

Names and Identifiers

• tert-Butyl 2-formyl-1H-pyrrole-1-carboxylate
• 2-Formylpyrrole-1-carboxylic acid tert-butyl ester
• N-(1,1-Dimethylethoxycarbonyl)pyrrole-2-carboxaldehyde
• 1-Boc-pyrrole-2-carboxaldehyde
• N-Boc-pyrrole-2-carboxaldehyde
• tert-butyl 2-formylpyrrole-1-carboxylate
• 1-(tert-butoxycarbonyl)-1H-pyrrole-2-carbaldehyde
• 1-tert-butoxycarbonylpyrrole-2-carboxaldehyde
• N-Boc-pyrrole-2-carbaldehyde
• N-tert-Butyloxycarbonylpyrrole-2-carboxaldehyde
• 3-tert-butyl-2-forMyl-1H-pyrrole-1-carboxylate
• 1H-Pyrrole-1-carboxylic acid, 2-forMyl-, 1,1-diMethylethyl ester
• 1-Boc-pyrrole-2-carboxaldehyde, 98%
• 2-Formyl-pyrrole-1-carboxylic acid tert-butyl ester
• NSHLHMBABZKJHP-UHFFFAOYSA-N
• SB12045
• AM1003
• tert-butyl 2-formyl-1H-pyrrole-1-carboxylate
• t-butyl 2-formyl-1h-pyrrole-1-carboxylate
• 1-Boc-1H-pyrrole-2-carbaldehyde
• AS-50443
• N-Boc-pyrrole-2-carboxaldehyde, 97%
• SY162929
• P10245
• J-009807
• 161282-57-1
• Tert-butyl2-formyl-1H-pyrrole-1-carboxylate
• FT-0645874
• AKOS005215825
• Z1255450693
• EN300-181987
• SCHEMBL1960653
• CS-0054074
• N-(dimethylethoxycarbonyl)pyrrole-2-carboxaldehyde
• 1-(t-butoxycarbonyl)pyrrole-2-carbaldehyde
• MFCD03086220
• DTXSID30407861
• AM100323
• DB-000582
• Tert-butyl 2-formylpyrrole-1-carboxylate
• TERT-BUTYL 2-FORMYL-1H-PYRROLE-1-CARBOXYLATE
• 1H-Pyrrole-1-carboxylic acid, 2-formyl-, 1,1-dimethylethyl ester
• +Expand

• MDL： MFCD03086220
• InChIKey： NSHLHMBABZKJHP-UHFFFAOYSA-N
• Inchi： 1S/C10H13NO3/c1-10(2,3)14-9(13)11-6-4-5-8(11)7-12/h4-7H,1-3H3
• SMILES： O(C(N1C([H])=C([H])C([H])=C1C([H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 195.09000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 195.09
• Heavy Atom Count: 14
• Complexity: 232
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 48.3

Experimental Properties

• LogP: 2.08380
• PSA: 48.30000
• Refractive Index: 1.502
• Boiling Point: 292 ºC
• Melting Point: 49-53 °C
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Sensitiveness: Air Sensitive
• Density: 1.08